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Compound of Interest

Compound Name: AP-18

Cat. No.: B2477005 Get Quote

For researchers, scientists, and drug development professionals utilizing AP-18, a selective

TRPA1 channel blocker, adherence to proper handling and disposal procedures is paramount

to ensure laboratory safety and environmental protection. This guide provides immediate,

essential information for the safe management of AP-18 in a laboratory setting.

Chemical and Physical Properties of AP-18

A comprehensive understanding of the physicochemical properties of AP-18 is the first step

toward safe handling. Key data for this compound are summarized below.

Property Value

Chemical Name
4-(4-chlorophenyl)-3-methyl-3-buten-2-one,

oxime

CAS Number 55224-94-7

Molecular Formula C₁₁H₁₂ClNO

Molecular Weight 209.67 g/mol

Appearance White to off-white solid

Solubility Soluble in DMSO and ethanol

Purity Typically ≥98%
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As a chlorinated organic compound, AP-18 requires disposal as hazardous waste. The

following step-by-step protocol, based on general best practices for the disposal of

halogenated organic compounds, should be strictly followed. Note that one supplier indicates

"Caution: Substance not yet fully tested," underscoring the need for careful handling and

disposal.

Step 1: Personal Protective Equipment (PPE)

Before handling AP-18, ensure that appropriate personal protective equipment is worn. This

includes, but is not limited to:

Chemical-resistant gloves (e.g., nitrile)

Safety goggles or a face shield

A laboratory coat

Step 2: Waste Segregation and Collection

All materials contaminated with AP-18 must be treated as hazardous waste. This includes:

Unused or expired AP-18 solid compound

Solutions containing AP-18

Contaminated consumables such as pipette tips, gloves, and paper towels

These materials should be collected in a designated, leak-proof, and clearly labeled hazardous

waste container. The container should be marked as "Hazardous Waste: Halogenated Organic

Compounds" and should include the specific chemical name "AP-18."

Step 3: Storage of Chemical Waste

The hazardous waste container for AP-18 should be:

Kept closed at all times, except when adding waste.
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Stored in a well-ventilated area, such as a chemical fume hood, away from incompatible

materials.

Maintained in good condition, free from leaks or corrosion.

Step 4: Disposal through an Approved Vendor

The final disposal of AP-18 waste must be conducted through your institution's environmental

health and safety (EHS) office or a licensed hazardous waste disposal company. Do not

dispose of AP-18 down the drain or in regular trash.

Experimental Protocols: General Handling

Given that AP-18 is a research chemical with limited safety data, all experimental work should

be conducted in a well-ventilated laboratory, preferably within a chemical fume hood. Avoid

inhalation of dust or aerosols and prevent contact with skin and eyes. In case of accidental

exposure, follow standard first aid procedures and seek medical attention.

TRPA1 Signaling Pathway

AP-18 is a reversible antagonist of the Transient Receptor Potential Ankryin 1 (TRPA1) ion

channel. This channel is a key player in sensing noxious stimuli, leading to pain and

inflammation. The diagram below illustrates a simplified overview of the TRPA1 signaling

pathway.
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Click to download full resolution via product page

Caption: Simplified TRPA1 signaling pathway and the inhibitory action of AP-18.

To cite this document: BenchChem. [Essential Safety and Disposal Guide for AP-18].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2477005#ap-18-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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